1-(2,6-Dimethylphenyl)-4-(4-iodobenzenesulfonyl)piperazine

• IUPAC Name: 1-(2,6-dimethylphenyl)-4-(4-iodophenyl)sulfonylpiperazine
• InChI: InChI=1S/C18H21IN2O2S/c1-14-4-3-5-15(2)18(14)20-10-12-21(13-11-20)24(22,23)17-8-6-16(19)7-9-17/h3-9H,10-13H2,1-2H3
• InChI Key: SEOWQHLNUVPUER-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)I
• Molecular Formula: C18H21IN2O2S
• Molecular Weight: 456.3 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving “1-(2,6-Dimethylphenyl)-4-(4-iodobenzenesulfonyl)piperazine” would depend on its functional groups. Piperazines are known to undergo reactions typical of secondary amines, such as acylation and alkylation.

Scientific Research Applications

1. Biological and Pharmacological Significance

Piperazine derivatives, including the compound , have been recognized as medicinally important scaffolds due to their versatile pharmacological activities. They serve as essential cores in numerous drugs with diverse pharmacological activities such as antipsychotic, antihistamine, antianginal, antidepressant, anticancer, antiviral, cardio protectors, anti-inflammatory, and imaging agents. Studies emphasize the significance of the piperazine nucleus in drug design, highlighting that slight modifications in the substitution pattern on the piperazine nucleus can lead to significant differences in the medicinal potential of the resultant molecules (Rathi, Syed, Shin, & Patel, 2016).

2. Anti-mycobacterial Properties

Piperazine is a vital building block in the synthesis of potent anti-mycobacterial compounds, particularly against Mycobacterium tuberculosis (MTB). Several molecules containing piperazine have displayed promising activity against multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains of MTB. The review by Girase et al. provides a comprehensive understanding of the design, rationale, and structure-activity relationship (SAR) of potent piperazine-based anti-TB molecules (Girase, Dhawan, Kumar, Shinde, Palkar, & Karpoormath, 2020).

3. Role in Drug Metabolism

The metabolism of arylpiperazine derivatives, a class to which the compound belongs, is a crucial aspect of their pharmacological action. These compounds undergo extensive pre-systemic and systemic metabolism, including N-dealkylation to form 1-aryl-piperazines. The metabolites of arylpiperazine derivatives are known for a variety of effects, mainly related to serotonin receptor interactions. However, some metabolites are still largely unexplored despite their potential pharmacological importance (Caccia, 2007).

4. Therapeutic Potential and Pharmacophore Development

Piperazine derivatives are widely recognized for their broad spectrum of pharmaceutical applications. Recent advancements in the synthesis of piperazine and morpholine analogues have revealed their potent pharmacophoric activities. This synthesis trend highlights the current tendency in the piperazine and morpholine analogues synthesis and reveals their significant medicinal chemistry implications (Mohammed, Begum, Zabiulla, & Khanum, 2015).